4-hydroxy Nonenal Glutathione-d3 (trifluoroacetate salt)
Description
4-hydroxy Nonenal Glutathione-d3 (4-HNE-GSH-d3 (trifluoroacetate salt) contains three deuterium atoms at the terminal methyl position. It is intended for use as an internal standard for the quantification of 4-HNE-GSH (trifluoroacetate salt) by GC- or LC-mass spectrometry. 4-hydroxy-Nonenal (4-HNE) is a major aldehyde produced during the lipid peroxidation of ω-6 polyunsaturated fatty acids, such as arachidonic acid and linoleic acid. 4-HNE-GSH is a major adduct formed by the reaction of 4-HNE with GSH. 4-HNE-GSH levels in liver, plasma, or isolated cells can serve as biomarkers for oxidative stress. The trapping of 4-HNE by glutathione to give HNE-GSH prevents the formation of DNA adducts with 4-HNE. In human polymorphonuclear leukocytes, HNE-GSH is metabolized to 1,4-dihydroxynonene glutathione (DHN-GSH), 4-hydroxynonenoic acid glutathione (HNA-GSH), and 4-hydroxy nonenal mercapturic acid (HNE-MA).
Properties
Molecular Formula |
C19H30D3N3O8S · CF3COOH |
|---|---|
Molecular Weight |
580.6 |
InChI |
InChI=1S/C19H33N3O8S.C2HF3O2/c1-2-3-4-5-13-14(8-17(26)30-13)31-10-12(18(27)21-9-16(24)25)22-15(23)7-6-11(20)19(28)29;3-2(4,5)1(6)7/h11-14,17,26H,2-10,20H2,1H3,(H,21,27)(H,22,23)(H,24,25)(H,28,29);(H,6,7)/t11?,12-,13?,14-,17?;/m0./s1/i1D3; |
InChI Key |
HORQSLGDIZDKSI-YQIWDRHISA-N |
SMILES |
O=C(NCC(O)=O)[C@H](CS[C@H]1CC(O)OC1CCCCC([2H])([2H])[2H])NC(CC[C@@H](N)C(O)=O)=O.FC(F)(C(O)=O)F |
Synonyms |
4-HNE-GSH-d3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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